Cas no 2319639-04-6 (1-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-3-(thiophen-2-yl)urea)

• Product Name: 1-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-3-(thiophen-2-yl)urea
• CAS No: 2319639-04-6
• MF: C₁₄H₁₆N₂O₃S
• MW: 292.353442192078
• CID: 5341880
• Update Time: 2025-10-28

1-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-3-(thiophen-2-yl)urea
• 1-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]-3-thiophen-2-ylurea
• 1-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-3-(thiophen-2-yl)urea

• Inchi： 1S/C14H16N2O3S/c17-13(16-12-4-2-8-20-12)15-9-14(18)6-1-3-11-10(14)5-7-19-11/h2,4-5,7-8,18H,1,3,6,9H2,(H2,15,16,17)
• InChI Key： XZYOCQXCWWQXRX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(NCC1(C2C=COC=2CCC1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 1.5
• Topological Polar Surface Area: 103

Additional information on 1-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-3-(thiophen-2-yl)urea

1-(4-Hydroxy-4,5,6,7-Tetrahydro-1-Benzofuran-4-Yl)Methyl-3-(Thiophen-2-Yl)Urea: A Comprehensive Overview

1-(4-Hydroxy-4,5,6,7-Tetrahydro-1-Benzofuran-4-Yl)Methyl-3-(Thiophen-2-Yl)Urea, with the CAS number 2319639-04-6, is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and biotechnology. This compound is characterized by its complex structure, which includes a benzofuran moiety and a thiophene group, both of which contribute to its intriguing chemical properties. Recent studies have highlighted its potential applications in drug development and as a building block for advanced materials.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed various strategies, including molecular coupling reactions, to optimize the synthesis pathway. The use of transition metal catalysts, such as palladium complexes, has significantly improved the efficiency of these reactions. These advancements have not only reduced the cost of production but also enhanced the scalability of the synthesis process, making it more feasible for industrial applications.

In terms of chemical properties, this compound exhibits remarkable stability under various conditions. Its bifunctional structure strong>, combining the hydroxyl group from the benzofuran moiety with the thiophene ring, imparts unique electronic and steric properties. These characteristics make it an ideal candidate for use in sensor technologies strong>, where its ability to respond to environmental changes can be leveraged. Recent studies have demonstrated its potential as a sensing material for detecting trace amounts of gases such as nitrogen dioxide and ammonia.

The biological activity of this compound has also been a focal point of recent research. In vitro studies have shown that it exhibits moderate inhibitory effects against certain enzymes associated with neurodegenerative diseases. For instance, it has demonstrated potential as an inhibitor of acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. While further research is needed to validate these findings in vivo, these preliminary results suggest that this compound could serve as a lead molecule for drug development.

Beyond its biological applications, this compound has also found utility in the field of < strong >nanotechnology strong >. Its ability to self-assemble into ordered nanostructures has been exploited in the creation of novel materials for energy storage applications. For example, researchers have used it as a template for synthesizing porous carbon materials with high surface area and excellent electrical conductivity. These materials show promise for use in supercapacitors and lithium-ion batteries.

In conclusion, 1-(4-Hydroxy-4,5,6,7-Tetrahydro-1-Benzofuran-4-Yl)Methyl-3-(Thiophen-2-Yl)Urea is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and chemical properties make it an attractive target for further research and development. As advancements in synthetic methods and characterization techniques continue to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.